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Compound of Interest

Compound Name: 2,3-Bis(hexadecyloxy)propan-1-ol

Cat. No.: B086518 Get Quote

Essential Safety and Handling Guide for 2,3-
Bis(hexadecyloxy)propan-1-ol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,3-Bis(hexadecyloxy)propan-1-ol (CAS No.

13071-60-8). The following procedures for personal protective equipment (PPE), handling, and

disposal are designed to ensure a safe laboratory environment.

A Safety Data Sheet (SDS) for 2,3-Bis(hexadecyloxy)propan-1-ol indicates that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS).

[1] However, as a standard practice for research chemicals where toxicological properties may

not be fully characterized, it is recommended to handle the substance with care, assuming it

may be hazardous until more information is available.[2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is recommended to minimize exposure and ensure safety.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Protects against accidental

splashes or generation of dust.

Hand Protection Disposable nitrile gloves

Provides a barrier against skin

contact. Although the

substance is generally not

considered a skin irritant,

gloves are a standard

precaution for handling

laboratory chemicals.[1][3][4]

[5]

Body Protection Standard laboratory coat
Protects clothing and skin from

potential spills.[4][5]

Respiratory Protection Not generally required

A respirator is not typically

necessary under normal

handling conditions with

adequate ventilation. If the

material is being handled in a

way that generates dust or

aerosols, local exhaust

ventilation or a respirator may

be warranted.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, such as a laboratory fume hood, especially when handling the

powder form to avoid inhalation of any fine particulates.

Avoid direct contact with skin and eyes.[2]

Wash hands thoroughly with soap and water after handling.[2]
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2,3-Bis(hexadecyloxy)propan-1-ol is supplied as a crystalline solid.[2] Handle as a solid to

prevent creating dust.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C for long-term stability.[2]

Emergency Procedures
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Incident First Aid Measures

Inhalation

Move the individual to fresh air. If any

respiratory symptoms develop, seek medical

attention.[1]

Skin Contact

While generally not irritating, it is good practice

to wash the affected area with soap and water.

[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek medical

attention if irritation persists.

Ingestion

Do not induce vomiting. Rinse mouth with water.

If the person is conscious, give them a small

amount of water to drink. Seek medical advice if

symptoms persist.[1]

Accidental Release

For small spills, sweep up the solid material,

taking care not to generate dust, and place it in

a suitable container for disposal.[1] Personal

protective equipment is not explicitly required for

cleanup according to the SDS, but wearing

gloves, a lab coat, and eye protection is

recommended as a precautionary measure.[1]

Prevent the substance from entering drains or

waterways as it is considered slightly hazardous

for water.[1]

Disposal Plan
Dispose of 2,3-Bis(hexadecyloxy)propan-1-ol and any contaminated materials in accordance

with local, state, and federal regulations. As it is not classified as a hazardous substance, it

may not require disposal as hazardous waste. However, it is imperative to consult with your

institution's environmental health and safety (EHS) office for specific guidance. Do not dispose

of down the drain or in general waste without approval.[1]
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Workflow for Handling 2,3-
Bis(hexadecyloxy)propan-1-ol

Preparation

Handling

Cleanup & Disposal

Emergency Response

Consult SDS and Lab Protocol

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Glasses)

Weigh Compound in Ventilated Area

Perform Experimental Procedure

Clean Work Area

Dispose of Waste
(Consult EHS Guidelines)

Doff PPE

Wash Hands Thoroughly

Spill or Exposure Occurs

Follow First Aid Procedures

Notify Supervisor and EHS
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Bis(hexadecyloxy)propan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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